N-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]phthalimide

• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 2-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl]isoindole-1,3-dione
• InChI: InChI=1S/C22H25N3O3/c1-28-20-10-5-4-9-19(20)24-15-13-23(14-16-24)11-6-12-25-21(26)17-7-2-3-8-18(17)22(25)27/h2-5,7-10H,6,11-16H2,1H3
• InChI Key: MDQWSMFPLDSLBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCCN3C(=O)C4=CC=CC=C4C3=O

Description

N-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]phthalimide is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(o-methoxyphenyl)piperazine (0.19 mol), N-(3-bromopropyl)phthalimide (0.186 mol) and micropulverized potassium carbonate (0.465 mol) in acetonitrile (375 ml) was heated at reflux for 16 hours. The cooled mixture was evaporated in vacuo and the residue diluted with water (800 ml) and extracted with chloroform (4×350 ml). After drying (MgSO4), the combined extracts were evaporated in vacuo. The residue was dried under high vacuum (<0.05 mm of Hg) at room temperature for 16 hours resulting in 72.0 g of a yellow solid ~100% yield); mp 85°-93° C. Spectral data were consistent with the assigned structure.